![molecular formula C21H18N2O6 B3545861 dimethyl 2-{[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]amino}terephthalate](/img/structure/B3545861.png)
dimethyl 2-{[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]amino}terephthalate
Overview
Description
Dimethyl 2-{[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]amino}terephthalate, also known as DMPT, is a chemical compound that has been widely studied for its potential applications in various fields, including agriculture, medicine, and environmental science. DMPT is a derivative of terephthalic acid and isoxazole, and its chemical structure makes it a promising candidate for further research and development.
Mechanism of Action
The mechanism of action of dimethyl 2-{[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]amino}terephthalate is not fully understood, but it is believed to involve the modulation of various physiological and biochemical pathways in animals and plants. This compound has been shown to increase the activity of certain enzymes, such as lipase and amylase, which are involved in the digestion and metabolism of nutrients. It may also affect the expression of genes involved in growth and development, as well as immune function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animals and plants. In animals, it can improve the digestibility and absorption of nutrients, enhance immune function, and reduce stress responses. In plants, it can enhance photosynthesis, increase chlorophyll content, and improve water use efficiency. However, the exact mechanisms underlying these effects are still being investigated.
Advantages and Limitations for Lab Experiments
Dimethyl 2-{[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]amino}terephthalate has several advantages for use in laboratory experiments, including its stability, solubility, and low toxicity. It can be easily incorporated into animal feed or plant growth media, and its effects can be measured using various physiological and biochemical assays. However, there are also some limitations to its use, such as the need for proper dosing and the potential for interactions with other compounds in the experimental system.
Future Directions
There are several future directions for research on dimethyl 2-{[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]amino}terephthalate, including the investigation of its potential applications in human health and disease. It has been suggested that this compound may have anti-inflammatory, anti-tumor, and neuroprotective effects, but more research is needed to fully understand these potential benefits. Other areas of future research include the optimization of the synthesis method, the exploration of new applications in agriculture and environmental science, and the development of new formulations and delivery methods for this compound.
Scientific Research Applications
Dimethyl 2-{[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]amino}terephthalate has been studied extensively for its potential applications in agriculture, particularly as a feed additive for livestock and aquaculture. It has been shown to improve feed conversion efficiency, growth performance, and nutrient utilization in various animal species, including pigs, chickens, and fish. This compound has also been investigated for its potential as a plant growth regulator, as it can enhance photosynthesis and increase crop yield.
properties
IUPAC Name |
dimethyl 2-[(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)amino]benzene-1,4-dicarboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O6/c1-12-17(18(23-29-12)13-7-5-4-6-8-13)19(24)22-16-11-14(20(25)27-2)9-10-15(16)21(26)28-3/h4-11H,1-3H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBNCSRBXVCNXEM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=C(C=CC(=C3)C(=O)OC)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.